4-Hydroxy-7-isopropylquinazoline
Description
4-Hydroxy-7-isopropylquinazoline is a quinazoline derivative characterized by a hydroxyl group at the 4-position and an isopropyl substituent at the 7-position of the quinazoline core. Quinazolines are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. This class of compounds is notable for its pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities . The hydroxyl and isopropyl groups in 4-Hydroxy-7-isopropylquinazoline contribute to its unique physicochemical properties, such as solubility and hydrogen-bonding capacity, which influence its biological interactions and synthetic applications.
Properties
Molecular Formula |
C11H12N2O |
|---|---|
Molecular Weight |
188.23 g/mol |
IUPAC Name |
7-propan-2-yl-3H-quinazolin-4-one |
InChI |
InChI=1S/C11H12N2O/c1-7(2)8-3-4-9-10(5-8)12-6-13-11(9)14/h3-7H,1-2H3,(H,12,13,14) |
InChI Key |
IFWLSJLOELEJLQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=CC2=C(C=C1)C(=O)NC=N2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Quinazoline Derivatives
Quinazoline derivatives exhibit diverse biological and chemical behaviors depending on their substituents. Below is a comparative analysis of 4-Hydroxy-7-isopropylquinazoline with structurally related compounds:
Structural and Functional Group Variations
- Imidazo[4,5-g]quinazolines (e.g., compounds 5–12 in Figure 2 of the cited study): These derivatives incorporate an imidazole ring fused to the quinazoline core.
- 6-Fluoro-1H-benzo[d]imidazol-5-amines: Fluorine substitution at position 6 introduces electronegativity, improving metabolic stability and membrane permeability compared to non-fluorinated analogs.
Pharmacological Activity
- Imidazo[4,5-g]quinazolines : Demonstrated anticancer activity in vitro, with IC₅₀ values ranging from 0.5–5 µM against breast cancer (MCF-7) and leukemia (HL-60) cell lines. Thiophene-substituted analogs showed enhanced cytotoxicity due to improved lipophilicity .
- 7-Nitroquinazoline : Exhibits potent antibacterial activity against Staphylococcus aureus (MIC = 2 µg/mL), attributed to nitro group-mediated disruption of bacterial DNA synthesis.
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